2-chloro-N-(4-chloro-2-propionylphenyl)benzamide

• IUPAC Name: 2-chloro-N-(4-chloro-2-propanoylphenyl)benzamide
• InChI: InChI=1S/C16H13Cl2NO2/c1-2-15(20)12-9-10(17)7-8-14(12)19-16(21)11-5-3-4-6-13(11)18/h3-9H,2H2,1H3,(H,19,21)
• InChI Key: DGQUFRIJVGAMDD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=CC(=C1)Cl)NC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C16H13Cl2NO2
• Molecular Weight: 322.2 g/mol

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